Cas no 1998580-56-5 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid
• CAS No: 1998580-56-5
• MF: C₁₈H₁₈ClNO₄
• MW: 347.792824268341
• CID: 6209410
• PubChem ID: 165500471
• Update Time: 2025-06-08

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid
• EN300-1163378
• 1998580-56-5
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-chloro-4-methylphenyl)propanoic acid

• Inchi： 1S/C18H18ClNO4/c1-12-7-8-14(15(19)9-12)16(10-17(21)22)20-18(23)24-11-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3,(H,20,23)(H,21,22)/t16-/m0/s1
• InChI Key： YHZJMLYUQCIVNH-INIZCTEOSA-N
• SMILES： ClC1C=C(C)C=CC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.0924357g/mol
• Monoisotopic Mass: 347.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic Acid (CAS No. 1998580-56-5)

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid, identified by its CAS number 1998580-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for scientists and researchers aiming to develop novel therapeutic agents.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid is characterized by a chiral center at the third carbon atom, which contributes to its stereochemical diversity. This chirality is crucial for its biological activity, as many pharmacologically active compounds exhibit enantioselective properties. The presence of a benzyloxy carbonyl group and an amino group in the molecule suggests potential roles in drug design, particularly in the development of protease inhibitors and other enzyme-targeting agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid with biological targets. These studies have highlighted the compound's ability to bind to specific enzymes and receptors, which is essential for its potential therapeutic applications. For instance, research has shown that this compound can interact with serine proteases, which are involved in various physiological processes and are often targeted by anti-inflammatory and anti-viral drugs.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid represents a significant achievement in organic chemistry. The synthetic route involves multi-step reactions, including chiral resolution and protection-deprotection strategies, to achieve high enantiomeric purity. This synthetic approach not only demonstrates the versatility of modern synthetic methodologies but also underscores the importance of precise molecular construction in drug development.

In the realm of medicinal chemistry, the structural features of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid make it an attractive candidate for further investigation. The combination of a chlorinated aromatic ring and a benzyloxy carbonyl group provides multiple sites for functionalization, allowing for the creation of derivatives with enhanced biological activity. Such derivatives could potentially exhibit improved pharmacokinetic properties, such as better solubility and bioavailability, which are critical factors in drug development.

Current research is exploring the pharmacological potential of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid in various therapeutic areas. Studies have indicated that this compound may have anti-inflammatory effects by modulating the activity of key inflammatory pathways. Additionally, its ability to interact with proteases suggests potential applications in treating conditions such as cancer and neurodegenerative diseases, where protease inhibition plays a critical role.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid have provided valuable insights into its potential therapeutic benefits. These studies have demonstrated that the compound can effectively inhibit target enzymes without significant toxicity at relevant concentrations. This finding is particularly encouraging for its future development as a therapeutic agent.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms and machine learning models have been employed to predict the binding affinity and metabolic stability of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid. These predictions have guided researchers in optimizing the compound's structure to enhance its pharmacological properties. Such computational approaches are integral to modern drug development pipelines, enabling faster and more efficient identification of promising candidates.

In conclusion, (CAS No. 1998580-56-5)(3S)-3-{(benzyloxy)carbonylamino}-3-(2-chloro-4-methylphenyl)propanoic acid represents a significant advancement in pharmaceutical research. Its unique molecular structure, combined with its promising biological activities, makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.